2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
• InChI: InChI=1S/C17H22N4O3/c1-11-15(12(2)24-21-11)9-16(22)20-13-3-5-14(6-4-13)23-17-10-18-7-8-19-17/h7-8,10,13-14H,3-6,9H2,1-2H3,(H,20,22)
• InChI Key: HQYYTFBRFLUZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2CCC(CC2)OC3=NC=CN=C3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is not fully understood. However, it is believed to act by modulating the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. It has also been found to reduce pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is its potent anticonvulsant and analgesic properties, which make it a valuable tool for studying epilepsy and neuropathic pain. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide. One direction is to further investigate its mechanism of action and how it modulates the activity of voltage-gated sodium channels. Another direction is to explore its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide involves several steps, starting with the reaction of 3,5-dimethylisoxazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)amine to yield the desired product.

Scientific Research Applications

2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to have potent anticonvulsant properties and has been studied for its use in the treatment of epilepsy. It has also been studied for its potential use as a therapeutic agent for the treatment of neuropathic pain.